Cas no 2138247-00-2 (3-{[(3,4,5-Trifluorophenyl)methyl]amino}-1lambda6-thietane-1,1-dione)

• Product Name: 3-{[(3,4,5-Trifluorophenyl)methyl]amino}-1lambda6-thietane-1,1-dione
• CAS No: 2138247-00-2
• MF: C₁₀H₁₀F₃NO₂S
• MW: 265.252111911774
• CID: 5895512
• PubChem ID: 165744136
• Update Time: 2025-11-05

3-{[(3,4,5-Trifluorophenyl)methyl]amino}-1lambda6-thietane-1,1-dione Chemical and Physical Properties

Names and Identifiers

• 3-{[(3,4,5-trifluorophenyl)methyl]amino}-1lambda6-thietane-1,1-dione
• 2138247-00-2
• EN300-738689
• 3-{[(3,4,5-Trifluorophenyl)methyl]amino}-1lambda6-thietane-1,1-dione

• Inchi： 1S/C10H10F3NO2S/c11-8-1-6(2-9(12)10(8)13)3-14-7-4-17(15,16)5-7/h1-2,7,14H,3-5H2
• InChI Key： GNVQEMGUQNUNTP-UHFFFAOYSA-N
• SMILES： S1(CC(C1)NCC1C=C(C(=C(C=1)F)F)F)(=O)=O

Computed Properties

• Exact Mass: 265.03843422g/mol
• Monoisotopic Mass: 265.03843422g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 346
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 54.6Ų

Additional information on 3-{[(3,4,5-Trifluorophenyl)methyl]amino}-1lambda6-thietane-1,1-dione

Introduction to 3-{[(3,4,5-Trifluorophenyl)methyl]amino}-1λ6-thietane-1,1-dione (CAS No. 2138247-00-2)

3-{[(3,4,5-Trifluorophenyl)methyl]amino}-1λ6-thietane-1,1-dione, with the CAS number 2138247-00-2, is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the thietane class of heterocyclic compounds and is characterized by its unique structural features and potential biological activities. The presence of a trifluoromethyl group and an amino functionality imparts distinct chemical properties that make it a promising candidate for various therapeutic applications.

The trifluoromethyl group is a well-known moiety in medicinal chemistry due to its ability to enhance the lipophilicity and metabolic stability of molecules. In the context of 3-{[(3,4,5-Trifluorophenyl)methyl]amino}-1λ6-thietane-1,1-dione, this group likely contributes to improved pharmacokinetic properties, such as increased bioavailability and reduced susceptibility to metabolic degradation. These attributes are crucial for the development of effective drug candidates.

The methyl group attached to the trifluorophenyl ring further modulates the electronic and steric properties of the molecule. This substitution can influence the compound's binding affinity to target proteins and receptors, potentially enhancing its efficacy in therapeutic applications. The combination of these functional groups within a thietane scaffold provides a unique molecular framework that is being explored for its potential in various disease models.

The thietane ring, a four-membered sulfur-containing heterocycle, is another key structural element of 3-{[(3,4,5-Trifluorophenyl)methyl]amino}-1λ6-thietane-1,1-dione. Thietanes are known for their high ring strain and reactivity, which can be harnessed for specific chemical transformations. In medicinal chemistry, thietanes have been investigated for their ability to form covalent bonds with target proteins, leading to irreversible inhibition of enzyme activity. This property makes them attractive candidates for developing drugs targeting difficult-to-treat diseases.

The amino functionality in this compound is another critical feature that can be exploited for various purposes. Amino groups are versatile in terms of their ability to form hydrogen bonds and participate in electrostatic interactions with biological targets. In the context of drug design, this can enhance the binding affinity and selectivity of the molecule towards specific receptors or enzymes. The presence of an amino group also provides opportunities for further chemical modifications through reactions such as acylation or alkylation, allowing researchers to fine-tune the properties of the compound.

Recent studies have highlighted the potential therapeutic applications of 3-{[(3,4,5-Trifluorophenyl)methyl]amino}-1λ6-thietane-1,1-dione. For instance, preliminary research has shown that this compound exhibits potent anti-inflammatory activity by inhibiting key enzymes involved in inflammatory pathways. Additionally, it has demonstrated promising antiviral properties against certain RNA viruses, making it a candidate for further investigation in antiviral drug development.

In terms of pharmacological evaluation, preclinical studies have provided valuable insights into the safety and efficacy profile of 3-{[(3,4,5-Trifluorophenyl)methyl]amino}-1λ6-thietane-1,1-dione. Animal models have shown that this compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects. These findings are encouraging and support further clinical development.

The synthesis of 3-{[(3,4,5-Trifluorophenyl)methyl]amino}-1λ6-thietane-1,1-dione involves a series of well-defined chemical reactions that are amenable to scale-up for industrial production. Key steps include the formation of the thietane ring through ring-closing metathesis (RCM) or other cyclization reactions, followed by functional group modifications to introduce the trifluoromethyl and amino moieties. The synthetic route has been optimized to ensure high yields and purity levels, which are essential for pharmaceutical applications.

In conclusion, 3-{[(3,4,5-Trifluorophenyl)methyl]amino}-1λ6-thietane-1,1-dione (CAS No. 2138247-00-2) represents a promising compound with diverse potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable biological properties make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to explore its full potential in various disease models and clinical settings.